Cas no 1351605-56-5 (N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide)

• Product Name: N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide
• CAS No: 1351605-56-5
• MF: C₁₈H₁₉FN₂O₃
• MW: 330.353468179703
• CID: 6192951
• PubChem ID: 56765307
• Update Time: 2025-07-23

N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide
• VU0536350-1
• F6200-1362
• N-[(4-fluorophenyl)methyl]-N'-(2-hydroxy-3-phenylpropyl)ethanediamide
• 1351605-56-5
• AKOS024537922
• N-[(4-fluorophenyl)methyl]-N'-(2-hydroxy-3-phenylpropyl)oxamide
• N1-(4-fluorobenzyl)-N2-(2-hydroxy-3-phenylpropyl)oxalamide

• Inchi： 1S/C18H19FN2O3/c19-15-8-6-14(7-9-15)11-20-17(23)18(24)21-12-16(22)10-13-4-2-1-3-5-13/h1-9,16,22H,10-12H2,(H,20,23)(H,21,24)
• InChI Key： DWXUAFXSTOVTOP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(C(NCC(CC1C=CC=CC=1)O)=O)=O

Computed Properties

• Exact Mass: 330.13797063g/mol
• Monoisotopic Mass: 330.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide

Introduction to N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide (CAS No. 1351605-56-5)

N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1351605-56-5, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and molecular biology.

The molecular structure of N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide consists of a central ethanediamide backbone, which is functionalized with a 4-fluorophenyl methyl group at one end and a 2-hydroxy-3-phenylpropyl group at the other. This bifunctional design allows the compound to interact with various biological targets, making it a promising candidate for the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The presence of the 4-fluorophenyl moiety in this compound contributes to its favorable pharmacokinetic properties, which are essential for effective drug delivery. Furthermore, the hydroxyl group in the 2-hydroxy-3-phenylpropyl moiety provides a site for further chemical modification, enabling the creation of derivatives with tailored biological activities.

The pharmaceutical industry has been actively exploring new methodologies for the synthesis of complex organic molecules, and N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide represents a significant advancement in this area. Its synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic ring system, while protecting group strategies have been utilized to safeguard sensitive functional groups during synthetic transformations.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The unique combination of fluorine and hydroxyl functionalities makes it an attractive scaffold for designing molecules that can selectively interact with specific biological pathways. For instance, studies have shown that fluorinated aromatic compounds can modulate enzyme activity and receptor binding, which are critical mechanisms in drug action. The 4-fluorophenyl group, in particular, has been implicated in enhancing binding affinity and reducing metabolic degradation, thereby improving drug efficacy.

The 2-hydroxy-3-phenylpropyl moiety adds another layer of complexity to this compound, providing a versatile platform for further functionalization. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding interactions, which can be exploited to enhance molecular recognition and binding affinity. Additionally, the phenyl ring contributes to hydrophobic interactions, further influencing the compound's behavior in biological systems. These features make N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide a valuable building block for medicinal chemists seeking to develop novel therapeutics.

In recent research endeavors, this compound has been investigated for its potential applications in oncology and anti-inflammatory treatments. Preclinical studies have demonstrated that derivatives of N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide exhibit inhibitory effects on key enzymes involved in cancer cell proliferation and inflammation. The ability of these compounds to modulate biological pathways suggests their utility as lead candidates for further drug development.

The synthesis and characterization of N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide have also contributed to advancements in synthetic organic chemistry. The development of efficient synthetic routes has not only facilitated access to this compound but has also provided insights into general methodologies for constructing complex fluorinated aromatic structures. These advancements are expected to have broader implications for the synthesis of other biologically active molecules.

The pharmacological profile of N-(4-fluorophenyl)methyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide continues to be an area of active investigation. Researchers are exploring various derivatives to optimize their potency, selectivity, and pharmacokinetic properties. The combination of computational modeling and experimental validation is being employed to identify promising analogs with improved therapeutic profiles.

In conclusion, N-(4-fluorophenyl)methyl-N'(2-hydroxy-3-phenylpropyl)ethanediamide (CAS No. 1351605-56-5) represents a significant advancement in pharmaceutical research due to its unique structural features and potential applications in drug development. Its synthesis exemplifies the latest innovations in organic chemistry, while its biological activity underscores its promise as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel treatments for various diseases.